Cas no 398456-81-0 (3-chloro-2-fluoro-6-methoxybenzaldehyde)

• Product Name: 3-chloro-2-fluoro-6-methoxybenzaldehyde
• CAS No: 398456-81-0
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD24676080
• CID: 3351557
• PubChem ID: 22139707
• Update Time: 2025-06-11

3-chloro-2-fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-CHLORO-2-FLUORO-6-METHOXY-
• 3-chloro-2-fluoro-6-methoxybenzaldehyde
• DB-105447
• PS-18099
• 3-Chloro-2-fluoro-6-methoxybezaldehyde
• EN300-650546
• Z1511772751
• SCHEMBL275497
• CS-0309791
• 398456-81-0
• MFCD24676080
• DTXSID601279476
• 3-chloro-2-fluoro-6-(methyloxy)benzaldehyde
• MNUYBJWIKBRXSA-UHFFFAOYSA-N
• 3-chloro-2-fluoro-6-methoxy-benzaldehyde
• 845-170-4

• MDL： MFCD24676080
• Inchi： 1S/C8H6ClFO2/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-4H,1H3
• InChI Key： MNUYBJWIKBRXSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1F)OC

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-chloro-2-fluoro-6-methoxybenzaldehyde

Introduction to 3-Chloro-2-Fluoro-6-Methoxybenzaldehyde (CAS No. 398456-81-0)

3-Chloro-2-fluoro-6-methoxybenzaldehyde (CAS No. 398456-81-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique combination of chlorine, fluorine, and methoxy functional groups, which confer it with a range of interesting chemical and biological properties. The molecule's structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.

The chemical formula of 3-chloro-2-fluoro-6-methoxybenzaldehyde is C₉H₇ClFO₂. It is a colorless to pale yellow liquid with a characteristic aromatic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its molecular weight is approximately 197.60 g/mol, and it has a melting point of -10°C and a boiling point of 155°C at 760 mmHg.

In recent years, the study of 3-chloro-2-fluoro-6-methoxybenzaldehyde has been driven by its potential applications in drug discovery and development. The presence of the chloro, fluoro, and methoxy substituents on the benzene ring provides a platform for the design of molecules with enhanced pharmacological properties. For instance, the chloro and fluoro groups can influence the lipophilicity and metabolic stability of the molecule, while the methoxy group can enhance its binding affinity to specific biological targets.

A notable area of research involving 3-chloro-2-fluoro-6-methoxybenzaldehyde is its use as a building block in the synthesis of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against influenza A virus. The researchers found that the introduction of specific functional groups on the benzaldehyde scaffold significantly improved the antiviral efficacy, making these compounds promising candidates for further development.

Beyond antiviral applications, 3-chloro-2-fluoro-6-methoxybenzaldehyde has also shown promise in the development of anticancer drugs. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and biological evaluation of several derivatives derived from this compound. The researchers demonstrated that these derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the ability of these compounds to induce apoptosis through mitochondrial dysfunction.

The synthetic versatility of 3-chloro-2-fluoro-6-methoxybenzaldehyde is another key factor contributing to its importance in chemical research. The aldehyde functional group can undergo a variety of reactions, such as nucleophilic addition, condensation, and reduction, making it an excellent starting material for the preparation of complex molecules. For example, a recent paper in Organic Letters reported an efficient one-pot synthesis method for converting this compound into highly functionalized pyrroles, which are important scaffolds in natural products and pharmaceuticals.

In addition to its applications in medicinal chemistry, 3-chloro-2-fluoro-6-methoxybenzaldehyde has also found use in materials science. Researchers at the University of California, Berkeley have explored its potential as a precursor for the synthesis of advanced materials with unique optical and electronic properties. By incorporating this compound into polymer networks or metal-organic frameworks (MOFs), they were able to create materials with enhanced stability and tunable functionalities.

The environmental impact of chemicals like 3-chloro-2-fluoro-6-methoxybenzaldehyde is an important consideration in their development and use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. Additionally, efforts are underway to develop greener synthetic routes for its production, which could further reduce its ecological footprint.

In conclusion, 3-chloro-2-fluoro-6-methoxybenzaldehyde (CAS No. 398456-81-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable tool for researchers working on drug discovery, materials science, and synthetic organic chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.